Cas no 262608-88-8 (2-FLUORO-4-(TRIFLUOROMETHYL)CINNAMIC ACID)

• Product Name: 2-FLUORO-4-(TRIFLUOROMETHYL)CINNAMIC ACID
• CAS No: 262608-88-8
• MF: C₁₀H₆F₄O₂
• MW: 234.147057056427
• MDL: MFCD00236292
• CID: 852328
• PubChem ID: 5709646
• Update Time: 2025-11-02

2-FLUORO-4-(TRIFLUOROMETHYL)CINNAMIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-FLUORO-4-(TRIFLUOROMETHYL)CINNAMIC ACID
• (2E)-3-[2-fluoro-4-(trifluoromethyl)phenyl]prop-2-enoic acid
• 3-(2-fluoro-4-trifluoromethylphenyl)acrylic acid
• 3-(2-fluoro-4-trifluoromethyl-phenyl)acrylic acid
• 3-(2-fluoro-4-trifluoromethyl-phenyl)-acrylic acid
• 3-[2-fluoro-4-(trifluoromethyl)phenyl]prop-2-enoic Acid
• AC1NWPAZ
• PC0783
• PubChem8426
• SBB098191
• SureCN584622
• HWBLGORXWYIISR-DUXPYHPUSA-N
• 2-Propenoic acid, 3-[2-fluoro-4-(trifluoromethyl)phenyl]-, (2E)-
• (E)-3-(2-fluoro-4-(trifluoromethyl)phenyl)acrylicacid
• 2-Propenoic acid, 3-[2-fluoro-4-(trifluoromethyl)phenyl]-
• CS-0163058
• MFCD00236292
• AKOS015854261
• (E)-3-(2-fluoro-4-(trifluoromethyl)phenyl)acrylic acid
• 3-(2-Fluoro-4-(trifluoromethyl)phenyl)acrylic acid
• D82212
• DTXSID60420780
• SCHEMBL584622
• EN300-21038109
• 262608-88-8
• JS-4123
• EN300-1937848
• (E)-3-[2-fluoro-4-(trifluoromethyl)phenyl]prop-2-enoic acid
• (E)-2-Fluoro-4-(trifluoromethyl)cinnamic acid
• 545393-87-1

• MDL： MFCD00236292
• Inchi： 1S/C10H6F4O2/c11-8-5-7(10(12,13)14)3-1-6(8)2-4-9(15)16/h1-5H,(H,15,16)/b4-2+
• InChI Key： HWBLGORXWYIISR-DUXPYHPUSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1/C=C/C(=O)O

Computed Properties

• Exact Mass: 234.03039208g/mol
• Monoisotopic Mass: 234.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

2-FLUORO-4-(TRIFLUOROMETHYL)CINNAMIC ACID Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 2-FLUORO-4-(TRIFLUOROMETHYL)CINNAMIC ACID

Professional Introduction to 2-FLUORO-4-(TRIFLUOROMETHYL)CINNAMIC ACID (CAS No. 262608-88-8)

2-FLUORO-4-(TRIFLUOROMETHYL)CINNAMIC ACID, with the chemical identifier CAS No. 262608-88-8, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural properties and potential biological activities. This compound belongs to the class of fluoroaromatic carboxylic acids, which are known for their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The presence of both fluorine and trifluoromethyl substituents in its molecular structure imparts unique electronic and steric characteristics, making it a valuable scaffold for drug discovery and material science applications.

The fluorine atom at the 2-position of the cinnamic acid backbone influences the electronic distribution of the molecule, thereby modulating its reactivity and interaction with biological systems. Similarly, the trifluoromethyl group at the 4-position enhances lipophilicity and metabolic resistance, which are critical factors in the design of pharmacologically active compounds. These structural features have been extensively studied in the context of developing novel therapeutic agents, particularly in oncology, inflammation, and infectious diseases.

In recent years, 2-FLUORO-4-(TRIFLUOROMETHYL)CINNAMIC ACID has been explored as a key intermediate in synthesizing bioactive molecules. Its incorporation into drug candidates has shown promise in preclinical studies, where it demonstrated inhibitory effects on various enzymes and receptors implicated in human diseases. For instance, derivatives of this compound have been investigated for their potential to modulate cyclooxygenase (COX) enzymes, which play a crucial role in pain and inflammation pathways. The fluorinated cinnamic acid scaffold has also been utilized in designing kinase inhibitors, where the electron-withdrawing nature of the fluorine and trifluoromethyl groups aids in optimizing binding interactions with target proteins.

Moreover, the agrochemical industry has recognized the utility of CAS No. 262608-88-8 in developing advanced crop protection agents. The structural motif of this compound contributes to its efficacy as a plant growth regulator or a defense enhancer against pathogens. Researchers have leveraged its chemical framework to create novel formulations that improve stress tolerance in crops while maintaining environmental safety profiles. The stability conferred by fluorine substitution ensures prolonged activity in field conditions, making it a promising candidate for sustainable agriculture practices.

The synthesis of 2-FLUORO-4-(TRIFLUOROMETHYL)CINNAMIC ACID involves multi-step organic reactions that highlight the importance of fluorinated intermediates in modern synthetic chemistry. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms with high selectivity and yield. The trifluoromethyl group is typically incorporated via metal-halogen exchange or direct functionalization strategies, which require precise control over reaction conditions to avoid unwanted side products.

Recent advancements in computational chemistry have further accelerated the discovery process involving CAS No. 262608-88-8. Molecular modeling studies have predicted novel derivatives with enhanced pharmacokinetic properties or altered biological activities. These virtual screening approaches complement experimental efforts by providing rapid insights into structure-activity relationships (SAR), enabling researchers to design more potent and selective compounds efficiently.

The industrial production of 2-FLUORO-4-(TRIFLUOROMETHYL)CINNAMIC ACID adheres to stringent quality control measures to ensure consistency and purity for downstream applications. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to verify chemical identity and assess impurity profiles. Manufacturers prioritize sustainable practices by optimizing synthetic routes to minimize waste generation and energy consumption.

Future research directions for CAS No. 262608-88-8 include exploring its role in developing next-generation therapeutics targeting emerging diseases or genetic disorders. The adaptability of its molecular framework allows for modifications that could yield compounds with tailored properties for specific therapeutic niches. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical applications that address unmet medical needs.

In conclusion, 2-FLUORO-4-(TRIFLUOROMETHYL)CINNAMIC ACID represents a significant advancement in medicinal chemistry due to its unique structural features and broad applicability across multiple domains. Its contributions to drug discovery, agrochemical innovation, and synthetic methodologies underscore its importance as a versatile chemical entity worthy of continued investigation.